![molecular formula C18H21NO4S B5202623 ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate](/img/structure/B5202623.png)
ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate, also known as EGb-761, is a standardized extract of Ginkgo biloba leaves. It is a widely used dietary supplement that has been extensively studied for its potential health benefits.
Mechanism of Action
The active compounds in ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate, flavonoids and terpenoids, have been shown to have a variety of effects on the body. They are potent antioxidants, which means they can neutralize free radicals and protect cells from oxidative damage. They also have anti-inflammatory effects, which can help reduce inflammation in the body. Additionally, they have been shown to improve blood flow and enhance cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to improve cognitive function, memory, and attention in both healthy individuals and those with cognitive impairment. It has also been shown to improve blood flow, reduce inflammation, and protect against oxidative damage.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate in lab experiments is that it is a well-studied and standardized extract. This means that researchers can be confident in the quality and consistency of the extract they are using. However, one limitation is that the active compounds in this compound can vary depending on the source of the Ginkgo biloba leaves used to make the extract. This can make it difficult to compare results between studies.
Future Directions
There are many potential future directions for research on ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate. One area of interest is its potential use in the treatment of Alzheimer's disease and other forms of dementia. Additionally, there is ongoing research on the effects of this compound on cardiovascular health, vision, and hearing. Finally, there is interest in developing new formulations of this compound that may be more effective or have fewer side effects than the current standardized extract.
Synthesis Methods
Ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate is obtained from the leaves of Ginkgo biloba through a standardized extraction process. The leaves are first harvested and dried, then extracted with a solvent such as acetone or ethanol. The extract is then purified and standardized to contain a specific concentration of flavonoids and terpenoids, the active compounds in Ginkgo biloba.
Scientific Research Applications
Ethyl N-(4-methylphenyl)-N-[(4-methylphenyl)sulfonyl]glycinate has been extensively studied for its potential health benefits. It has been shown to have antioxidant, anti-inflammatory, and neuroprotective effects. It has also been studied for its potential use in the treatment of Alzheimer's disease, dementia, and cognitive impairment.
properties
IUPAC Name |
ethyl 2-(4-methyl-N-(4-methylphenyl)sulfonylanilino)acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S/c1-4-23-18(20)13-19(16-9-5-14(2)6-10-16)24(21,22)17-11-7-15(3)8-12-17/h5-12H,4,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVOCUSDOFNKCPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN(C1=CC=C(C=C1)C)S(=O)(=O)C2=CC=C(C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.